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Compound of Interest

Compound Name:
2-Amino-5-ethylphenol

hydrochloride

Cat. No.: B177001 Get Quote

Technical Guide: Safety and Handling of 2-
Amino-5-ethylphenol hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for 2-Amino-5-ethylphenol hydrochloride (CAS No. 149861-22-3). The information is

compiled and presented to meet the needs of laboratory and research professionals, with a

focus on safe handling, storage, and emergency preparedness.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Amino-5-ethylphenol
hydrochloride is presented in Table 1. This data is essential for understanding the substance's

behavior and for designing appropriate experimental and handling procedures.
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Property Value Source

Molecular Formula C₈H₁₂ClNO
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Molecular Weight 173.64 g/mol
--INVALID-LINK--[3], --

INVALID-LINK--[1]

Appearance
White to off-white crystalline

powder
--INVALID-LINK--[4]

Melting Point >163°C (decomposes) --INVALID-LINK--[2]

Boiling Point 290°C at 760 mmHg --INVALID-LINK--[5]

Solubility

Soluble in water and ethanol.

Slightly soluble in DMSO and

Methanol.

--INVALID-LINK--[4], --

INVALID-LINK--[2]

Purity ≥98% --INVALID-LINK--[1]

Hazard Identification and Classification
2-Amino-5-ethylphenol hydrochloride is classified as a hazardous substance. The GHS

classification and corresponding hazard statements are crucial for risk assessment and the

implementation of safety measures.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1
H314: Causes severe skin

burns and eye damage

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Source: --INVALID-LINK--[3]
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Toxicological Data
Limited toxicological data is available for 2-Amino-5-ethylphenol hydrochloride. The

following table summarizes the key findings from studies.

Study Type Species Route
Dose/Conce
ntration

Results Source

Acute Oral

Toxicity
Rat Oral gavage

2000 mg/kg

bw

Details not

specified, but

this dose was

used in a

single dose

study.

--INVALID-

LINK--[6]

Prenatal

Development

al Toxicity

Rat Not specified
74 mg/kg

bw/day

No Observed

Adverse

Effect Level

(NOAEL) for

maternal and

development

al effects.

--INVALID-

LINK--[6]

Handling and Storage Precautions
Proper handling and storage are paramount to ensure the safety of personnel and the integrity

of the compound.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling this chemical. The following

PPE is recommended:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.
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Respiratory Protection: In case of insufficient ventilation or when handling large quantities, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

is recommended.

Safe Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Storage Conditions
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Some sources recommend storage at 4°C under a nitrogen atmosphere.[1]

Experimental Protocols
While specific experimental protocols for this compound are not widely published, the following

are general procedures for handling and in case of emergencies, based on best practices for

similar chemical classes.

General Workflow for Handling
The following diagram illustrates a general workflow for the safe handling of 2-Amino-5-
ethylphenol hydrochloride in a research setting.
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Figure 1: General Chemical Handling Workflow
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Figure 1: General Chemical Handling Workflow
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Emergency Spill Response
In the event of a spill, follow the protocol outlined in the diagram below.

Figure 2: Chemical Spill Response Protocol
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Figure 2: Chemical Spill Response Protocol
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First Aid Measures
The following are general first aid measures. Always seek immediate medical attention after

any exposure.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Get medical help.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get emergency

medical help immediately.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[5]

If on Skin: Wash with plenty of water. If skin irritation or rash occurs, get medical help. Take

off contaminated clothing and wash it before reuse.[5]

Logical Relationship of Safety Precautions
The effective and safe use of 2-Amino-5-ethylphenol hydrochloride relies on a hierarchical

and interconnected set of safety precautions. The following diagram illustrates this relationship.

Figure 3: Interrelationship of Safety Precautions
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Figure 3: Interrelationship of Safety Precautions

This guide is intended to provide comprehensive safety information for 2-Amino-5-ethylphenol
hydrochloride. It is not a substitute for a formal risk assessment, which must be conducted by

qualified personnel before any new or modified procedure involving this chemical. Always refer

to the most current Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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